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Compound of Interest

Compound Name: Quinupristin mesylate

Cat. No.: B8054955

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro spectrum of activity of
Quinupristin, a streptogramin antibiotic. As Quinupristin is primarily used in a synergistic
combination with Dalfopristin (30:70 ratio), this document will focus on the activity of the
combined product, Quinupristin/Dalfopristin (Synercid®).

Mechanism of Action

Quinupristin and Dalfopristin are protein synthesis inhibitors that act synergistically to achieve
bactericidal activity against susceptible organisms. While each component is individually
bacteriostatic, their combination is potent and effective.[1][2] Dalfopristin, a streptogramin A
antibiotic, binds to the 23S portion of the 50S ribosomal subunit. This binding induces a
conformational change that significantly increases the binding affinity of Quinupristin, a
streptogramin B antibiotic, to a nearby site on the 50S ribosomal subunit by a factor of about
100.[1][3]

Dalfopristin inhibits the early phase of protein synthesis by interfering with peptidyl transferase
activity.[3][4] Quinupristin, in turn, blocks the late phase of protein synthesis by preventing the
elongation of the polypeptide chain and causing the release of incomplete peptide chains.[3][4]
This dual mechanism of action at different stages of protein synthesis results in a highly
effective and sustained inhibition of bacterial growth.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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